Cas no 1261584-65-9 (2-Chloro-3'-fluoro-2'-hydroxypropiophenone)

• Product Name: 2-Chloro-3'-fluoro-2'-hydroxypropiophenone
• CAS No: 1261584-65-9
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 4938739
• Update Time: 2025-05-20

2-Chloro-3'-fluoro-2'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3'-fluoro-2'-hydroxypropiophenone

• Inchi： 1S/C9H8ClFO2/c1-5(10)8(12)6-3-2-4-7(11)9(6)13/h2-5,13H,1H3
• InChI Key： JYYMRNIYUZOYJW-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C=1O)F)=O

Computed Properties

• Exact Mass: 202.0196853 g/mol
• Monoisotopic Mass: 202.0196853 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3
• Molecular Weight: 202.61

Additional information on 2-Chloro-3'-fluoro-2'-hydroxypropiophenone

Recent Advances in the Study of 2-Chloro-3'-fluoro-2'-hydroxypropiophenone (CAS: 1261584-65-9) in Chemical Biology and Pharmaceutical Research

2-Chloro-3'-fluoro-2'-hydroxypropiophenone (CAS: 1261584-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique halogenated and hydroxylated structure, has been explored for its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anti-inflammatory drug discovery. Recent studies have highlighted its role in facilitating the synthesis of complex molecular architectures, making it a valuable tool for medicinal chemists.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Chloro-3'-fluoro-2'-hydroxypropiophenone as a precursor in the synthesis of fluorinated β-hydroxy ketones, which are critical building blocks for protease inhibitors. The research team utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized compounds. The study also reported improved yield and selectivity under optimized reaction conditions, underscoring the compound's potential for scalable production.

In addition to its synthetic applications, recent investigations have explored the biological activity of derivatives of 2-Chloro-3'-fluoro-2'-hydroxypropiophenone. A 2024 preprint on bioRxiv revealed that certain fluorinated analogs exhibit promising inhibitory effects against bacterial efflux pumps, a mechanism implicated in antibiotic resistance. The findings suggest that further modification of this scaffold could lead to the development of next-generation antimicrobial agents targeting multidrug-resistant pathogens.

Another notable development is the use of 2-Chloro-3'-fluoro-2'-hydroxypropiophenone in fragment-based drug design (FBDD). Researchers at a leading pharmaceutical company have incorporated this compound into their FBDD platform to generate diverse libraries of small-molecule fragments. Preliminary data presented at the 2024 ACS Spring Meeting indicated that these fragments exhibit favorable binding affinities to several disease-relevant protein targets, including kinases and G-protein-coupled receptors (GPCRs).

Despite these advancements, challenges remain in the practical application of 2-Chloro-3'-fluoro-2'-hydroxypropiophenone. Issues such as regioselectivity in further functionalization and the need for greener synthetic protocols have been identified as areas requiring further research. A recent review in Organic Process Research & Development emphasized the importance of developing catalytic methods to enhance the sustainability of processes involving this compound.

In conclusion, 2-Chloro-3'-fluoro-2'-hydroxypropiophenone (CAS: 1261584-65-9) represents a versatile and promising scaffold in contemporary drug discovery efforts. Its dual role as a synthetic intermediate and a potential bioactive core structure underscores its value in chemical biology and pharmaceutical research. Future studies are expected to focus on expanding its applications in targeted therapy and addressing current synthetic limitations to fully realize its potential in medicinal chemistry.